5-fluoro-1-methyl-1H-indole-2-carbaldehyde
Overview
Description
5-fluoro-1-methyl-1H-indole-2-carbaldehyde is a chemical compound with the linear formula C10 H8 F N O . It has a molecular weight of 177.18 . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 5-fluoro-1-methyl-1H-indole-2-carbaldehyde is 1S/C10H8FNO/c1-12-9(6-13)5-7-4-8(11)2-3-10(7)12/h2-6H,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
5-fluoro-1-methyl-1H-indole-2-carbaldehyde is a solid at room temperature . It has a molecular weight of 177.18 and a linear formula of C10 H8 F N O .Scientific Research Applications
Chemical Properties
“5-fluoro-1-methyl-1H-indole-2-carbaldehyde” is a solid compound with a molecular weight of 177.18 . It has a linear formula of C10 H8 F N O .
Biological Potential of Indole Derivatives
Indole derivatives, including “5-fluoro-1-methyl-1H-indole-2-carbaldehyde”, have been found to possess various biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This wide range of activities has sparked interest among researchers to synthesize a variety of indole derivatives .
Antiviral Activity
Some indole derivatives have shown antiviral activity . For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents . Similarly, 4-Alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole were prepared and investigated in vitro for antiviral activity against a broad range of ribonucleic acid (RNA) and deoxyribonucleic acid (DNA) viruses .
Anti-inflammatory and Anticancer Activity
Indole-5-carboxaldehyde, a similar compound to “5-fluoro-1-methyl-1H-indole-2-carbaldehyde”, has been used in the preparation of curcumin derivatives as anti-proliferative and anti-inflammatory agents .
Synthesis of Stilbenophanes
Indole-5-carboxaldehyde has also been used in the synthesis of para-para stilbenophanes by McMurry coupling .
Aldose Reductase Inhibitors
Some 1H-Indole-3-Carbaldehyde derivatives have been evaluated as aldose reductase (ALR2) and aldehyde reductase (ALR1) inhibitors .
Safety and Hazards
Future Directions
Indole derivatives, such as 5-fluoro-1-methyl-1H-indole-2-carbaldehyde, have diverse biological activities and immense potential to be explored for newer therapeutic possibilities . They are considered key in the synthesis of pharmaceutically active compounds and indole alkaloids . Therefore, the future directions of this compound could involve further exploration of its biological activities and potential therapeutic applications.
properties
IUPAC Name |
5-fluoro-1-methylindole-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO/c1-12-9(6-13)5-7-4-8(11)2-3-10(7)12/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VNPPQGQRPBIRPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)F)C=C1C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30629561 |
Source
|
| Record name | 5-Fluoro-1-methyl-1H-indole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30629561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
883531-48-4 |
Source
|
| Record name | 5-Fluoro-1-methyl-1H-indole-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30629561 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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